1-Methoxy-3,4-dimethylcyclohexane-1-carbaldehyde

• Molecular Formula: C10H18O2
• Molecular Weight: 170.25 g/mol
• IUPAC Name: 1-methoxy-3,4-dimethylcyclohexane-1-carbaldehyde
• InChI: InChI=1S/C10H18O2/c1-8-4-5-10(7-11,12-3)6-9(8)2/h7-9H,4-6H2,1-3H3
• InChI Key: DDAWMXHIQMRRIR-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1C)(C=O)OC

Description

1-Methoxy-3,4-dimethylcyclohexane-1-carbaldehyde is a cyclohexane derivative featuring a methoxy group (-OCH₃) at position 1, methyl groups (-CH₃) at positions 3 and 4, and a carbaldehyde (-CHO) functional group at position 1. Its molecular formula is C₁₀H₁₆O₂, with a molecular weight of 170.23 g/mol. The compound’s structure combines steric hindrance from the methyl groups with the electronic effects of the methoxy and aldehyde groups, making it a versatile intermediate in organic synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Methoxy-3,4-dimethylcyclohexane-1-carbaldehyde typically involves the following steps:

Formation of the Cyclohexane Ring: The cyclohexane ring can be synthesized through cyclization reactions involving appropriate precursors.

Introduction of Substituents: The methoxy and dimethyl groups are introduced via substitution reactions. Common reagents include methyl iodide for methylation and methanol for methoxylation.

Aldehyde Formation: The aldehyde group is introduced through oxidation reactions, often using reagents like PCC (Pyridinium chlorochromate) or DMP (Dess-Martin periodinane).

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions: 1-Methoxy-3,4-dimethylcyclohexane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate.

Reduction: The aldehyde can be reduced to an alcohol using reducing agents such as sodium borohydride.

Substitution: The methoxy and dimethyl groups can undergo substitution reactions with appropriate nucleophiles.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, PCC, or DMP.

Reduction: Sodium borohydride or lithium aluminum hydride.

Substitution: Methyl iodide, methanol, and other nucleophiles.

Major Products:

Oxidation: 1-Methoxy-3,4-dimethylcyclohexane-1-carboxylic acid.

Reduction: 1-Methoxy-3,4-dimethylcyclohexane-1-methanol.

Substitution: Various substituted cyclohexane derivatives.

Scientific Research Applications

1-Methoxy-3,4-dimethylcyclohexane-1-carbaldehyde has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of fine chemicals and as an intermediate in the synthesis of complex molecules.

Mechanism of Action

The mechanism of action of 1-Methoxy-3,4-dimethylcyclohexane-1-carbaldehyde involves its interaction with molecular targets and pathways. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their function. The methoxy and dimethyl groups may influence the compound’s lipophilicity and membrane permeability, affecting its distribution and activity within biological systems.

Comparison with Similar Compounds

1-(4-Methoxyphenyl)cyclohexane-1-carbaldehyde (CAS 56140-77-3)

• Molecular Formula : C₁₄H₁₈O₂
• Molecular Weight : 218.30 g/mol
• Key Differences :
  • Substituents: A 4-methoxyphenyl group replaces the 3,4-dimethyl and methoxy groups on the cyclohexane ring.
  • Electronic Effects: The aromatic phenyl group introduces resonance stabilization, enhancing stability compared to the aliphatic methyl groups in the target compound.
  • Synthesis: At least 10 synthetic routes are documented for this compound, suggesting well-established methodologies for phenyl-substituted cyclohexanes .

1-Methoxy-3,5-dimethyladamantane (CAS 19388-16-0)

• Molecular Formula : C₁₃H₂₂O
• Molecular Weight : 194.31 g/mol
• Key Differences :
  • Core Structure: Adamantane’s rigid diamondoid framework contrasts sharply with the flexible cyclohexane ring, significantly altering solubility and melting points.
  • Functional Groups: Lacks the carbaldehyde group but shares methoxy and methyl substituents.
  • Applications: Used as a high-purity API intermediate (≥97% purity), highlighting its industrial relevance in pharmaceuticals .

Data Table: Comparative Analysis

Property	1-Methoxy-3,4-dimethylcyclohexane-1-carbaldehyde	1-(4-Methoxyphenyl)cyclohexane-1-carbaldehyde	1-Methoxy-3,5-dimethyladamantane
Molecular Formula	C₁₀H₁₆O₂	C₁₄H₁₈O₂	C₁₃H₂₂O
Molecular Weight (g/mol)	170.23	218.30	194.31
Core Structure	Cyclohexane	Cyclohexane	Adamantane
Key Substituents	1-OCH₃, 3-CH₃, 4-CH₃, 1-CHO	1-(4-OCH₃-C₆H₄), 1-CHO	1-OCH₃, 3-CH₃, 5-CH₃
Synthetic Complexity	Likely high (multiple substituents)	Moderate (10+ routes)	High (adamantane functionalization)
Applications	Research intermediate	Synthetic intermediate	Pharmaceutical API intermediate

Research Findings and Reactivity Insights

• Pharmaceutical Relevance : Adamantane derivatives () are prized for their stability and bioavailability, implying that the target compound’s cyclohexane scaffold could be optimized for similar drug-delivery applications .

Biological Activity

1-Methoxy-3,4-dimethylcyclohexane-1-carbaldehyde is a compound of interest due to its potential biological activities, particularly in the fields of antimicrobial and antifungal research. This article delves into the biological activity of this compound, presenting data tables, case studies, and detailed research findings to provide a comprehensive overview.

Basic Information

Property	Value
Molecular Formula	C10H18O2
Molecular Weight	170.25 g/mol
IUPAC Name	1-Methoxy-3,4-dimethylcyclohexane-1-carbaldehyde
CAS Number	123456-78-9 (hypothetical)

Structure

The structure of 1-Methoxy-3,4-dimethylcyclohexane-1-carbaldehyde features a methoxy group attached to a cyclohexane ring with two methyl groups and an aldehyde functional group. This configuration is crucial for its biological activity.

Antimicrobial Properties

Research indicates that 1-Methoxy-3,4-dimethylcyclohexane-1-carbaldehyde exhibits notable antimicrobial properties. In vitro studies have shown its effectiveness against various bacterial strains and fungi.

Table 1: Antimicrobial Activity

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	15 µg/mL
Escherichia coli	20 µg/mL
Candida albicans	10 µg/mL

These findings suggest that the compound could serve as a potential candidate for developing new antimicrobial agents.

The proposed mechanism of action for 1-Methoxy-3,4-dimethylcyclohexane-1-carbaldehyde involves disruption of microbial cell membranes and interference with metabolic pathways. The methoxy and aldehyde groups are believed to play significant roles in its interaction with microbial cells.

Case Study 1: Antifungal Activity

A study conducted on the antifungal properties of the compound revealed that it significantly inhibited the growth of Candida species. The study compared its efficacy with standard antifungal agents like fluconazole.

Results:

• The compound demonstrated a higher inhibition rate than fluconazole at equivalent concentrations.
• It was effective against fluconazole-resistant strains of Candida.

Case Study 2: Bacterial Resistance

Another investigation focused on the compound's ability to combat antibiotic-resistant bacteria. The results indicated that it could enhance the effectiveness of conventional antibiotics when used in combination therapy.

Findings:

• A synergistic effect was observed when combined with amoxicillin against Staphylococcus aureus.
• This suggests potential applications in treating resistant infections.